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Compound of Interest

Compound Name: 2,3-Dimethoxytoluene

Cat. No.: B057066

3-Methylveratrole is a substituted aromatic ether with the chemical formula C9H1202. A
summary of its key physical properties is presented in the table below.

Physical Property Value Units Conditions
Molecular Formula C9H1202 - -
Molar Mass 152.19 g/mol -
N ) at 760 mmHg (lit.)[1]
Boiling Point 202-203 °C
[2]
Density 1.025 g/mL at 25 °C (lit.)[1][2]
Refractive Index 1.514 - at 20 °C (lit.)[1][2]
Soluble in
Solubility Dichloromethane. Not - -[1112]

miscible in water.

Flash Point 186 °F -[1]12]

Vapor Pressure 0.438 mmHg at 25°C

Experimental Protocols for Physical Property
Determination
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The following sections detail the standard experimental methodologies for determining the
physical properties of liquid organic compounds like 3-Methylveratrole.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a pure compound, the boiling point is a characteristic physical property.

Methodology: Capillary Tube Method[3][4][5][6]

Sample Preparation: A small amount of 3-Methylveratrole is placed in a small test tube or a
fusion tube.

o Capillary Tube Insertion: A capillary tube, sealed at one end, is inverted and placed into the
test tube containing the liquid.

e Apparatus Setup: The test tube is attached to a thermometer, ensuring the bulb of the
thermometer and the sample are at the same level. This assembly is then immersed in a
heating bath (e.g., paraffin oil or an aluminum block).

e Heating: The heating bath is heated slowly and uniformly.

e Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube. The heating is then stopped.

» Boiling Point Determination: As the liquid cools, the stream of bubbles will slow down and
eventually stop. The temperature at which the liquid just begins to enter the capillary tube is
recorded as the boiling point.

Determination of Density

Density is the mass of a substance per unit volume. For liquids, it is commonly measured using
a pycnometer or by direct mass and volume measurements.

Methodology: Pycnometer Method[7]

o Pycnometer Preparation: A clean, dry pycnometer (a small glass flask with a precise volume)
is weighed accurately.
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o Sample Filling: The pycnometer is filled with 3-Methylveratrole, ensuring no air bubbles are
trapped. The stopper is inserted, and any excess liquid is carefully wiped from the outside.

e Weighing: The filled pycnometer is weighed again.

e Calculation: The mass of the liquid is determined by subtracting the mass of the empty
pycnometer from the mass of the filled pycnometer. The density is then calculated by dividing
the mass of the liquid by the known volume of the pycnometer.

Methodology: Mass and Volume Measurement[8][9]

¢ Volume Measurement: A known volume of 3-Methylveratrole is accurately measured using a
graduated cylinder.

e Mass Measurement: The mass of the measured volume of the liquid is determined using an
analytical balance.

o Calculation: The density is calculated by dividing the mass of the liquid by its volume.

Determination of Refractive Index

The refractive index is a dimensionless number that describes how light propagates through a
substance. It is a characteristic property of a pure compound.

Methodology: Abbe Refractometer

Instrument Calibration: The Abbe refractometer is calibrated using a standard liquid with a
known refractive index (e.qg., distilled water).

o Sample Application: A few drops of 3-Methylveratrole are placed on the prism of the
refractometer.

o Measurement: The prism is closed, and the light source is adjusted. The user looks through
the eyepiece and adjusts the knob until the boundary line between the light and dark fields is
sharp and centered on the crosshairs.

e Reading: The refractive index is read directly from the instrument's scale. The temperature
should be controlled and recorded as the refractive index is temperature-dependent.
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Determination of Solubility

Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.
The solubility of 3-Methylveratrole in various solvents can be determined qualitatively.

Methodology: Qualitative Solubility Test[10][11][12]

Sample Preparation: A small, measured amount of 3-Methylveratrole (e.g., 0.1 mL) is placed
in a test tube.

» Solvent Addition: A small volume of the solvent (e.g., 1 mL of water or dichloromethane) is
added to the test tube.

o Observation: The mixture is agitated, and the solubility is observed. If the liquid dissolves
completely, it is considered soluble. If two distinct layers form, it is considered insoluble or
not miscible.

o Systematic Testing: This process is repeated with a range of solvents of varying polarities to
establish a solubility profile.

Workflow for Physical Property Characterization

The following diagram illustrates a logical workflow for the experimental determination of the
physical properties of a liquid chemical compound such as 3-Methylveratrole.
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Workflow for Physical Property Characterization of 3-Methylveratrole

Obtain Pure Sample of 3-Methylveratrole
Determine Boiling Point Determine Density
(Capillary Tube Method) (Pycnometer Method)
Dichloromethane Other Organic Solvents -
Compile All Physical Property Data

Compare with Literature Values
8
Generate Technical Report

Determine Solubility Determine Refractive Index
(Qualitative Tests) (Abbe Refractometer)

Click to download full resolution via product page

Caption: Workflow for the physical characterization of 3-Methylveratrole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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